Cas no 1923165-22-3 (tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate
• CAS No: 1923165-22-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD28122936
• CID: 4773866
• Update Time: 2026-02-26

tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3R,5S)-3-amino-5-hydroxypiperidine-1-carboxylate
• (3R,5S)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• SB34779
• t-Butyl (3R,5S)-3-amino-5-hydroxypiperidine-1-carboxylate
• Rel-tert-butyl (3R,5S)-3-amino-5-hydroxypiperidine-1-carboxylate
• (3R,5S)-3-Amino-5-hydroxypiperidine-1-carboxylic acid tert-butyl ester
• cis-3-Amino-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate

• MDL： MFCD28122936
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m1/s1
• InChI Key： IZVUMRPAZPCMTK-SFYZADRCSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: -0.2
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate (CAS No. 1923165-22-3)

The compound tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate (CAS No. 1923165-22-3) is a highly specialized piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the cis-3-amino-5-hydroxypiperidine backbone and the tert-butyl carboxylate protecting group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for keywords such as "piperidine derivatives," "amino alcohol synthesis," and "carboxylate protection strategies" to explore its applications. This compound aligns with current trends in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most discussed topics in modern chemistry is the role of chiral building blocks in asymmetric synthesis. tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate exemplifies this trend, as its stereochemistry is critical for achieving high enantioselectivity in target molecules. Searches for "chiral piperidine synthesis" and "asymmetric catalysis" often lead to inquiries about this compound. Its hydroxyl and amino functional groups also enable diverse modifications, making it a versatile scaffold for peptidomimetics and small-molecule drugs. Recent publications highlight its utility in fragment-based drug design (FBDD), a hot topic in medicinal chemistry.

From a synthetic perspective, the tert-butyl ester group in CAS No. 1923165-22-3 offers stability under acidic and basic conditions, a feature highly sought after in multistep organic synthesis. Queries like "protecting groups for amines" and "piperidine stability" frequently arise in academic forums. Additionally, the compound’s water solubility and hydrogen-bonding capacity are of interest to researchers working on biocompatible materials and drug delivery systems. Its compatibility with green chemistry principles, such as reduced solvent waste, further enhances its appeal in sustainable pharmaceutical manufacturing.

Another area of growing interest is the use of tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate in computational chemistry and molecular docking studies. Keywords like "piperidine docking models" and "DFT calculations for amino alcohols" reflect this trend. The compound’s rigid yet flexible structure allows it to serve as a model for studying protein-ligand interactions, particularly in G-protein-coupled receptors (GPCRs). This aligns with the broader focus on structure-activity relationships (SAR) in drug development.

In summary, tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate (CAS No. 1923165-22-3) is a multifaceted compound with applications spanning drug discovery, asymmetric synthesis, and computational modeling. Its relevance to trending topics like CNS therapeutics, green chemistry, and GPCR targeting ensures its continued prominence in scientific literature. For researchers seeking high-purity intermediates or chiral auxiliaries, this compound remains a cornerstone of modern organic chemistry.